Cas no 1805223-09-9 (4-Bromo-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805223-09-9
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4927418
• Update Time: 2025-10-28

4-Bromo-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-5-3-11-2-4(6(5)8)7(9)10/h2-3,7H,1H3
• InChI Key： YUNCXAFGBHQCSS-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-3-(difluoromethyl)-5-methoxypyridine

Chemical Profile of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805223-09-9)

4-Bromo-3-(difluoromethyl)-5-methoxypyridine, identified by its CAS number 1805223-09-9, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities and synthetic utility. The presence of both bromo and difluoromethyl substituents, along with a methoxy group, endows this molecule with unique electronic and steric properties, making it a valuable scaffold for drug discovery.

Thepyridine core is a fundamental motif in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antiviral to anticancer properties. Thebromo substituent at the 4-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures, including biaryl systems that are prevalent in many active pharmaceutical ingredients (APIs).

Thedifluoromethyl group, located at the 3-position, is another key feature that contributes to the compound's appeal. Difluoromethyl groups are well-documented for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. For instance, they can modulate lipophilicity and electronic properties of molecules, often leading to enhanced bioavailability and reduced susceptibility to enzymatic degradation. This makes 4-Bromo-3-(difluoromethyl)-5-methoxypyridine a promising building block for developing next-generation therapeutics.

Themethoxy group at the 5-position further diversifies the compound's chemical space. Methoxy-substituted pyridines are known to influence both the solubility and binding interactions of molecules. In particular, methoxy groups can serve as hydrogen bond donors or acceptors, which is critical for optimizing interactions within biological targets such as enzymes or receptors. This structural feature allows researchers to fine-tune the compound's pharmacological properties by adjusting its polarity and hydrogen bonding capacity.

In recent years, 4-Bromo-3-(difluoromethyl)-5-methoxypyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its application in oncology research. Pyridine derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases that play pivotal roles in cancer cell proliferation and survival. The combination of bromo and difluoromethyl groups provides multiple handles for medicinal chemists to optimize binding interactions with these kinases, potentially leading to more effective anticancer drugs.

Additionally, this compound has been investigated for its potential in antimicrobial applications. The structural motifs present in 4-Bromo-3-(difluoromethyl)-5-methoxypyridine share similarities with known antimicrobial agents, suggesting that derivatives of this molecule could exhibit similar biological activities against bacteria or fungi. Researchers have employed computational modeling techniques to predict how modifications at the 3-, 4-, and 5-positions might enhance antimicrobial efficacy while minimizing off-target effects.

The agrochemical industry has also recognized the value of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are widely used in crop protection due to their ability to interact with biological targets in pests and weeds. The presence of multiple functional groups allows for fine-tuning of activity spectra, enabling the design of compounds that are highly effective against specific targets while maintaining environmental safety.

From a synthetic chemistry perspective, 4-Bromo-3-(difluoromethyl)-5-methoxypyridine serves as an excellent starting material for exploring new synthetic methodologies. The bromo substituent enables palladium-catalyzed cross-coupling reactions with various organic halides or arylboronic acids, while the difluoromethyl group can be introduced via metal-halogen exchange or other fluorination strategies. These reactions are integral to constructing complex molecular frameworks used in pharmaceutical synthesis.

The methoxy group further enhances synthetic flexibility by allowing nucleophilic substitution reactions or protecting group strategies that facilitate late-stage functionalization. This versatility makes 4-Bromo-3-(difluoromethyl)-5-methoxypyridine a cornerstone in libraries of building blocks used by medicinal chemists worldwide.

In conclusion,4-Bromo-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805223-09-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a bromo group for cross-coupling reactivity with a difluoromethyl moiety for metabolic stability—position it as a critical intermediate in drug discovery efforts aimed at addressing unmet medical needs.

Ongoing research continues to uncover new ways to leverage this compound's potential, particularly through innovative synthetic strategies and computational approaches that accelerate lead optimization processes. As our understanding of biological systems evolves, so too will the applications of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine, solidifying its role as an indispensable tool in modern chemical biology.